6-amino-2-(1-methylcyclopropyl)-3,4-dihydropyrimidin-4-one

• IUPAC Name: 4-amino-2-(1-methylcyclopropyl)-1H-pyrimidin-6-one
• InChI: InChI=1S/C8H11N3O/c1-8(2-3-8)7-10-5(9)4-6(12)11-7/h4H,2-3H2,1H3,(H3,9,10,11,12)
• InChI Key: ZFKDKXZEIWODBR-UHFFFAOYSA-N
• Canonical SMILES: CC1(CC1)C2=NC(=CC(=O)N2)N
• Molecular Formula: C8H11N3O
• Molecular Weight: 165.19 g/mol

Description

6-amino-2-(1-methylcyclopropyl)-3,4-dihydropyrimidin-4-one, also known as 6-ACPD, is an organic compound belonging to the class of pyrimidinones. It is a two-ring heterocyclic compound that is widely used in scientific research and laboratory experiments due to its unique properties. This compound has been studied for its potential applications in drug development, biochemistry, and physiology. In

Mechanism of Action

6-amino-2-(1-methylcyclopropyl)-3,4-dihydropyrimidin-4-one binds to the active site of enzymes and proteins, and acts as an inhibitor. It can also interact with receptors and ion channels, and modulate their activity. The compound has been found to be a potent inhibitor of several enzymes, including cytochrome P450 and tyrosine kinase.
Biochemical and Physiological Effects
6-amino-2-(1-methylcyclopropyl)-3,4-dihydropyrimidin-4-one has been found to have a variety of biochemical and physiological effects. It has been found to inhibit the activity of several enzymes, including cytochrome P450 and tyrosine kinase. It has also been found to modulate the activity of receptors and ion channels, and to affect the expression of genes involved in cellular processes such as apoptosis and cell cycle progression.

Advantages and Limitations for Lab Experiments

The use of 6-amino-2-(1-methylcyclopropyl)-3,4-dihydropyrimidin-4-one in laboratory experiments has several advantages. It is a relatively stable compound that is easy to synthesize and store. It has a wide range of applications in drug development, biochemistry, and physiology. Additionally, it has a low toxicity profile and is not known to cause any adverse effects. However, 6-amino-2-(1-methylcyclopropyl)-3,4-dihydropyrimidin-4-one is not suitable for use in clinical studies due to its limited efficacy and potential for adverse effects.

Future Directions

The potential applications of 6-amino-2-(1-methylcyclopropyl)-3,4-dihydropyrimidin-4-one are still being explored. Future research could focus on developing more effective inhibitors of enzymes and proteins, as well as exploring its potential as an anti-cancer agent. Additionally, further research could be conducted to study the effects of 6-amino-2-(1-methylcyclopropyl)-3,4-dihydropyrimidin-4-one on gene expression and cellular processes. Finally, research could be conducted to explore the potential of 6-amino-2-(1-methylcyclopropyl)-3,4-dihydropyrimidin-4-one as a therapeutic agent for a variety of diseases.

Synthesis Methods

6-amino-2-(1-methylcyclopropyl)-3,4-dihydropyrimidin-4-one is synthesized by a condensation reaction between 2-amino-3-methyl-1-cyclopropyl-4-oxo-3,4-dihydropyrimidine and formaldehyde. The reaction is catalyzed by a base such as sodium hydroxide, and the product is isolated by recrystallization. The reaction is carried out in an inert atmosphere to avoid oxidation of the product.

Scientific Research Applications

6-amino-2-(1-methylcyclopropyl)-3,4-dihydropyrimidin-4-one has been studied for its potential applications in drug development, biochemistry, and physiology. It has been found to be a useful tool for studying the structure and function of proteins and enzymes. It has also been used to study the effects of drugs on the body, as well as to study the effects of environmental pollutants on organisms.